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Introduction

Isostearamidopropyl Morpholine Lactate is the lactic acid salt of isostearamidopropy!
morpholine.[1] It functions as a mild conditioning and antistatic agent, primarily used in rinse-off
hair care and personal care formulations.[1][2] Its cationic nature allows it to deposit on the
negatively charged surface of the hair, thereby reducing static electricity, decreasing combing
forces, and improving hair manageability without the heavy build-up associated with some
traditional conditioning agents.[1]

This document provides detailed application notes and experimental protocols for evaluating
the efficacy of Isostearamidopropyl Morpholine Lactate as a conditioning agent in hair care
formulations.

Mechanism of Action

The primary mechanism of action for Isostearamidopropyl Morpholine Lactate as a
conditioning agent is based on electrostatic interaction. Hair keratin possesses a net negative
charge, particularly in damaged regions. The positively charged head of the
Isostearamidopropyl Morpholine Lactate molecule is attracted to these negative sites on the
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hair cuticle. This deposition neutralizes the negative charges, reducing static electricity and
inter-fiber friction. The lipophilic isostearamidopropyl tail orients away from the hair surface,
providing a lubricating layer that enhances smoothness and eases combing.
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Mechanism of Action of Isostearamidopropyl Morpholine Lactate on Hair.
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Applications in Formulations

Isostearamidopropyl Morpholine Lactate is particularly well-suited for use in a variety of
rinse-off hair care products. Its compatibility with anionic surfactants allows for its inclusion in
conditioning shampoos without depressing foam, a significant advantage in formulating 2-in-1
products.[2] It is also effective in traditional conditioners, hair detanglers, and hair sprays.[1]

Recommended Use Levels:

Formulation Type Recommended Concentration (% wiw)
Conditioning Shampoos 1.0-3.0
Rinse-off Conditioners 2.0-5.0
Leave-in Conditioners 0.5-2.0
Hair Detanglers 1.0-3.0

Formulation Guidelines:

e pH: For optimal performance and stability, formulations containing Isostearamidopropyl
Morpholine Lactate should be maintained at a slightly acidic pH, typically between 4.0 and
6.0.

o Compatibility: It exhibits excellent compatibility with anionic, non-ionic, and other cationic
surfactants. This allows for flexibility in formulating a wide range of product types, including
clear formulations.

o Processing: Isostearamidopropyl Morpholine Lactate is typically added to the water
phase of a formulation. Gentle heating can aid in its dispersion.

Performance Data (lllustrative)

While specific performance data for Isostearamidopropyl Morpholine Lactate is not widely
published, the following tables provide illustrative examples of expected performance based on
its classification as a mild conditioning agent. These tables are intended to serve as a
benchmark for evaluation.
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Table 1: Instrumental Combing Force Reduction

Peak Combing % Reduction vs.

Hair Type Treatment
Force (gf) Control
Control (Non-
Virgin Hair (Wet) conditioning 855 -
shampoo)
2%
Isostearamidopropyl
_ Propy 40+ 4 53%
Morpholine Lactate
Conditioner
Control (Non-
Bleached Hair (Wet) conditioning 150 + 10 -
shampoo)
2%
Isostearamidopropyl
_ Propy 7017 53%
Morpholine Lactate
Conditioner
Control (Non-
Virgin Hair (Dry) conditioning 303 -
shampoo)
2%
Isostearamidopropyl
] propy 18+2 40%
Morpholine Lactate
Conditioner
Control (Non-
Bleached Hair (Dry) conditioning 65+ 6 -
shampoo)
2%
Isostearamidopropyl
) propy 35+4 46%
Morpholine Lactate
Conditioner
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Table 2: Sensory Panel Evaluation (Scale: 1-10, 10 = Best)

L 2% Isostearamidopropyl
. Control (Non-conditioning .
Attribute Morpholine Lactate
shampoo) .
Conditioner

Wet Hair

Ease of Combing 3.2+£05 7.8+0.6
Slipperiness 25104 7.2+£0.5
Dry Hair

Ease of Combing 41+0.6 8.1+£0.7
Softness 55+05 8504
Smoothness 48+0.7 8.3+0.6
Static/Flyaway Control 3.5+0.8 79105

Table 3: Deposition Study

Treatment Deposition on Hair (pug/g of hair)

2% Isostearamidopropyl Morpholine Lactate
N 50 - 150
Conditioner

Experimental Protocols

The following are detailed protocols for evaluating the performance of Isostearamidopropyl
Morpholine Lactate in a hair conditioner formulation.

Instrumental Combing Force Analysis

This protocol measures the force required to comb through a hair tress, providing a quantitative
measure of conditioning and detangling.

© 2025 BenchChem. All rights reserved. 6/16 Tech Support


https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Prepare Hair Tresses
(e.g., Virgin, Bleached)

Baseline Combing
(Non-conditioning shampoo)

Treagiment

Apply Conditioner with
Isostearamidopropy!
Morpholine Lactate

Rinse Tresses

Measufement

[ Wet Combing Analysis j
[ Dry Combing Analysis j

Data Apnalysis

Calculate % Combing

Force Reduction

Click to download full resolution via product page

Workflow for Instrumental Combing Force Analysis.
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Materials:

Hair tresses (e.g., virgin, bleached, or damaged)

Control non-conditioning shampoo

Test conditioner containing Isostearamidopropyl Morpholine Lactate

Tensile tester with a comb fixture (e.g., Instron)

Constant temperature and humidity chamber
Procedure:
o Tress Preparation:
o Wash each hair tress with a non-conditioning shampoo to remove any residues.
o Rinse thoroughly with deionized water.
o Gently squeeze out excess water.
e Baseline Measurement:
o Mount the wet tress in the tensile tester.
o Perform a baseline combing force measurement.
e Treatment:
o Apply a standardized amount of the test conditioner to the tress.
o Gently massage the conditioner through the hair for a specified time (e.g., 1 minute).
o Rinse the tress thoroughly with deionized water.
o Wet Combing Measurement:

o Remount the wet, conditioned tress in the tensile tester.
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o Perform the combing force measurement.

e Dry Combing Measurement:
o Allow the tress to air dry in a controlled environment (e.g., 25°C, 50% RH).
o Acclimate the dry tress in the tensile tester's chamber.
o Perform the dry combing force measurement.

o Data Analysis:

o Calculate the percentage reduction in combing force for both wet and dry conditions
compared to the baseline.

Sensory Panel Evaluation

This protocol utilizes a trained panel of evaluators to assess the sensory attributes of hair
treated with the conditioning agent.
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Workflow for Sensory Panel Evaluation.
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Materials:

Trained sensory panel (8-12 members)

Hair tresses treated with control and test conditioners (prepared as in 5.1)

Evaluation booths with controlled lighting and ventilation

Standardized evaluation questionnaires
Procedure:

o Panelist Training: Ensure panelists are trained on the specific attributes to be evaluated and
the rating scale.

o Wet Evaluation:

o Present panelists with wet, treated tresses (control and test) in a blinded and randomized
order.

o Panelists evaluate attributes such as ease of wet combing and slipperiness.
o Panelists record their scores on the questionnaire.
e Dry Evaluation:
o After the wet evaluation, the tresses are dried under controlled conditions.
o Present the dry tresses to the panelists.

o Panelists evaluate attributes such as ease of dry combing, softness, smoothness, and
static/flyaway.

o Panelists record their scores.
e Data Analysis:

o Collect all questionnaires and perform statistical analysis (e.g., ANOVA, t-test) to
determine significant differences between the control and test samples.
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Deposition Quantification

This protocol quantifies the amount of Isostearamidopropyl Morpholine Lactate deposited
onto the hair from a conditioner.
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Workflow for Deposition Quantification.
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Materials:

Hair tresses

Test conditioner

Suitable extraction solvent (e.g., a mixture of methanol and chloroform)

Liguid Chromatography-Mass Spectrometry (LC-MS/MS) system

Analytical standards of Isostearamidopropyl Morpholine Lactate
Procedure:
e Treatment:
o Treat a known weight of hair with the test conditioner as described in protocol 5.1.
o Rinse and dry the hair tress thoroughly.
» Extraction:
o Immerse the treated hair tress in a known volume of the extraction solvent.
o Agitate for a sufficient time to extract the deposited conditioning agent.
o Remove the hair tress and concentrate the solvent if necessary.
e Analysis:

o Analyze the extract using a validated LC-MS/MS method to quantify the concentration of
Isostearamidopropyl Morpholine Lactate.

o Calculation:

o Calculate the amount of deposited conditioning agent per gram of hair.

Safety and Toxicology
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The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of
Isostearamidopropyl Morpholine Lactate and concluded that it is safe for use in rinse-off
cosmetic products at the concentrations of use reported (1-5%).[3] The available data was
deemed insufficient to determine its safety in leave-on formulations.[1]

o Acute Oral Toxicity: Non-toxic in rat studies.[3]

» Skin Irritation: Can be a mild skin irritant at higher concentrations. A shampoo containing 2%
Isostearamidopropyl Morpholine Lactate showed some irritation in a human study.

e Eye Irritation: Can be a minimal eye irritant.[1]
» Sensitization: Not found to be a sensitizer.[1]
» Mutagenicity: Non-mutagenic in bacterial assays.[1]

It is recommended to handle Isostearamidopropyl Morpholine Lactate in accordance with
standard laboratory safety procedures, including the use of personal protective equipment.

Conclusion

Isostearamidopropyl Morpholine Lactate is a versatile and effective mild conditioning agent
for use in a wide range of rinse-off hair care applications. Its ability to reduce static, improve
combing, and provide a soft, smooth feel to the hair, combined with its compatibility with
various surfactant systems, makes it a valuable ingredient for formulators. The protocols
outlined in this document provide a framework for the comprehensive evaluation of its
performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Isostearamidopropyl
Morpholine Lactate as a Mild Conditioning Agent]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12730114#application-of-
isostearamidopropyl-morpholine-lactate-as-a-mild-conditioning-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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